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Compound of Interest

Compound Name: 2,5-Dichloronicotinonitrile

Cat. No.: B182220

An In-depth Technical Guide to 2,5-
Dichloronicotinonitrile

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, and synthesis of 2,5-Dichloronicotinonitrile, tailored for researchers, scientists,
and professionals in the field of drug development.

Molecular Structure and IUPAC Name

2,5-Dichloronicotinonitrile is a chlorinated pyridine derivative. Its structure consists of a
pyridine ring substituted with two chlorine atoms at positions 2 and 5, and a nitrile group at
position 3.

The IUPAC name for this compound is 2,5-dichloronicotinonitrile.

Physicochemical Properties

The key quantitative data for 2,5-Dichloronicotinonitrile are summarized in the table below,
providing a quick reference for its physical and chemical characteristics.
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Property Value Reference
Molecular Formula CeH2CI2N2

Molecular Weight 173.00 g/mol

CAS Number 126954-66-3 [1]
Appearance White Solid [1]

Melting Point 118-119 °C

Boiling Point 255.4 °C at 760 mmHg

InChi Key CZKCARRNABGWOH-

UHFFFAOYSA-N

Experimental Protocols

Synthesis of 2,5-Dichloronicotinonitrile from 2,5-Dichloronicotinamide[1]

This section details the experimental procedure for the synthesis of 2,5-
Dichloronicotinonitrile.

Materials:

» 2,5-dichloronicotinamide

e Dichloromethane (CH2Cl2)

¢ Trifluoroacetic anhydride ((CF3CO)20)
o Triethylamine (EtsN)

o Water (H20)

» Saturated saline solution

¢ Anhydrous sodium sulfate (Naz2S0a)

« Silica gel for column chromatography
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o Ethyl acetate

e Petroleum ether

Procedure:

e Dissolve 2,5-dichloronicotinamide (180 mg, 0.94 mmol) in dichloromethane (8.0 mL).

o Sequentially add trifluoroacetic anhydride (0.16 mL, 1.20 mmol) and triethylamine (0.30 mL,
2.20 mmol) to the solution.

 Stir the reaction mixture until the reaction is complete.

» Slowly pour the reaction solution into water (50 mL).

o Extract the aqueous phase with dichloromethane (3 x 80 mL).

o Combine the organic phases and wash with saturated saline solution (150 mL).
» Dry the organic phase over anhydrous sodium sulfate.

« Filter the solution and concentrate the filtrate under reduced pressure.

» Purify the resulting residue by silica gel column chromatography using an eluent of ethyl
acetate/petroleum ether.

o The final product is obtained as a white solid (155 mg, 95% yield).

Molecular Structure Visualization

The following diagram illustrates the molecular structure of 2,5-Dichloronicotinonitrile.

Caption: Molecular structure of 2,5-Dichloronicotinonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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